N-(3-acetylphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H14FN3O4/c1-11(24)12-3-2-4-14(9-12)22-17(25)16-10-21-19(27)23(18(16)26)15-7-5-13(20)6-8-15/h2-10H,1H3,(H,21,27)(H,22,25)
• InChI Key: KZHFWUIYYSLCRT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CNC(=O)N(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H14FN3O4
• Molecular Weight: 367.3 g/mol
• CAS No.: 887899-90-3

Description

N-(3-acetylphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H14FN3O4 and its molecular weight is 367.336. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antipathogenic Activity

Compounds with similar structures have been synthesized and tested for their antimicrobial and antipathogenic activities. For instance, new thiourea derivatives have demonstrated significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains known for their biofilm-forming capabilities (Limban, Marutescu, & Chifiriuc, 2011). This suggests potential applications of N-(3-acetylphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in developing novel antimicrobial agents with antibiofilm properties.

Antiviral Research

Research has also explored the antiviral potential of related compounds. A study on dihydropyrimidinone-isatin hybrids highlighted their novel non-nucleoside HIV-1 reverse transcriptase inhibitors, with some hybrids showing higher RT inhibitory activity than standard treatments (Devale et al., 2017). This indicates the relevance of such compounds in antiviral research, particularly in the development of treatments for viral infections like HIV.

Cancer Research

Compounds with similar structures have been investigated for their cytotoxic activities against various cancer cell lines. For example, novel pyrazolo[1,5-a]pyrimidines and related Schiff bases were synthesized and screened for in vitro cytotoxic activity, revealing potential as cancer therapeutics (Hassan, Hafez, Osman, & Ali, 2015). The structural similarity suggests that this compound could also hold promise in cancer research, potentially offering new avenues for treatment.

Gene Expression Inhibition

Another area of application is in the inhibition of gene expression. Compounds similar to this compound have been identified as inhibitors of transcription mediated by NF-kappaB and AP-1 transcription factors, which are crucial in the regulation of genes involved in inflammation and cell proliferation (Palanki et al., 2000). This suggests potential therapeutic applications in diseases where these pathways are dysregulated.